Cas no 954628-04-7 (N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide)

• Product Name: N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide
• CAS No: 954628-04-7
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5884679
• PubChem ID: 16918338
• Update Time: 2025-05-22

N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]pentanamide
• Pentanamide, N-[[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-
• AKOS024643556
• SR-01000912253-1
• N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}pentanamide
• N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)pentanamide
• SR-01000912253
• F2370-0157
• 954628-04-7
• N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide

• Inchi： 1S/C17H24N2O3/c1-3-4-5-16(20)18-11-13-10-17(21)19(12-13)14-6-8-15(22-2)9-7-14/h6-9,13H,3-5,10-12H2,1-2H3,(H,18,20)
• InChI Key： JWSGLXFTKNKRJK-UHFFFAOYSA-N
• SMILES： C(NCC1CC(=O)N(C2=CC=C(OC)C=C2)C1)(=O)CCCC

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 587.0±25.0 °C(Predicted)
• pka: 15.97±0.46(Predicted)

Additional information on N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide

Comprehensive Overview of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide (CAS No. 954628-04-7)

N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide (CAS No. 954628-04-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone core and methoxyphenyl moiety, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural features, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide includes a 5-oxopyrrolidin-3-ylmethyl group, which is known for its role in enhancing bioavailability and metabolic stability. The presence of the 4-methoxyphenyl substituent further contributes to its pharmacological properties, making it a subject of interest in the development of novel therapeutic agents. Current trends in drug discovery emphasize the importance of such scaffolds in designing molecules with improved efficacy and reduced side effects.

One of the key areas where N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide is being explored is in the field of central nervous system (CNS) disorders. With the rising prevalence of neurodegenerative diseases, researchers are actively seeking compounds that can modulate neuronal activity. The structural attributes of this compound suggest potential interactions with neurotransmitter systems, which could be leveraged in the treatment of conditions like Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide is also being investigated for its role in cancer research. The compound's ability to influence cellular signaling pathways makes it a candidate for oncology studies, particularly in the context of targeted therapies. Recent advancements in precision medicine have heightened the demand for molecules that can selectively inhibit cancer cell proliferation, and this compound fits into that paradigm.

The synthesis of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide involves multi-step organic reactions, often starting with the condensation of 4-methoxyaniline with appropriate precursors. The process requires careful optimization to achieve high yields and purity, which are critical for research and development purposes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound and ensure its quality.

From a commercial perspective, the demand for N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide is expected to grow, driven by its potential applications in drug discovery. Pharmaceutical companies and research institutions are increasingly sourcing high-quality batches of this compound to support their studies. Suppliers specializing in fine chemicals are responding to this demand by offering custom synthesis and bulk quantities to meet diverse research needs.

Safety and handling of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide follow standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place—are recommended to maintain its stability. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines on its use.

In conclusion, N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}pentanamide (CAS No. 954628-04-7) represents a compound of significant interest in modern pharmaceutical research. Its unique structure and potential applications in CNS disorders and cancer therapy make it a valuable subject for ongoing studies. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics.